![molecular formula C31H33N3O2 B2830538 2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide CAS No. 921861-03-2](/img/structure/B2830538.png)
2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide, also known as BQU57, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. BQU57 is a selective antagonist of the dopamine D3 receptor, which is implicated in several neurological disorders, including schizophrenia, addiction, and Parkinson's disease.
Mechanism of Action
The dopamine D3 receptor is a G protein-coupled receptor that is expressed in several regions of the brain, including the striatum, prefrontal cortex, and limbic system. The dopamine D3 receptor plays a crucial role in regulating dopamine neurotransmission, which is implicated in several neurological disorders. 2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide acts as a selective antagonist of the dopamine D3 receptor, which inhibits the binding of dopamine to the receptor and subsequently reduces dopamine neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound reduces the locomotor activity of rats and mice, which is indicative of its potential therapeutic applications in neurological disorders. This compound has also been shown to reduce the self-administration of cocaine and alcohol in rats, which suggests that it could be a potential treatment for addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide in lab experiments is its high selectivity for the dopamine D3 receptor. This allows researchers to study the specific effects of dopamine D3 receptor antagonism without affecting other dopamine receptors. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in lab experiments.
Future Directions
There are several future directions for the study of 2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide. One potential direction is to investigate its potential therapeutic applications in other neurological disorders, such as depression and anxiety. Another direction is to study the long-term effects of this compound and its potential for addiction liability. Finally, researchers could investigate the potential of this compound as a tool for studying the dopamine D3 receptor and its role in neurological disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications in neurological disorders. This compound acts as a selective antagonist of the dopamine D3 receptor, which is implicated in several neurological disorders. Studies have shown that this compound has several biochemical and physiological effects, including reducing locomotor activity and self-administration of drugs of abuse. While there are some limitations to using this compound in lab experiments, its high selectivity for the dopamine D3 receptor makes it a valuable tool for studying the role of dopamine in neurological disorders.
Synthesis Methods
The synthesis of 2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide involves several steps, starting with the reaction of 4-benzylpiperidine with 2-chloroquinoline to form 2-(4-benzylpiperidin-1-yl)quinoline. This intermediate is then reacted with 8-hydroxyquinoline to form 2-(2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy) derivative. Finally, N-phenethylacetamide is added to the mixture to yield this compound.
Scientific Research Applications
2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide has been extensively studied for its potential therapeutic applications in neurological disorders. Several studies have shown that this compound has a high affinity for the dopamine D3 receptor and acts as a selective antagonist. This suggests that this compound could be a potential treatment for schizophrenia, addiction, and Parkinson's disease.
properties
IUPAC Name |
2-[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H33N3O2/c35-30(32-19-16-24-8-3-1-4-9-24)23-36-28-13-7-12-27-14-15-29(33-31(27)28)34-20-17-26(18-21-34)22-25-10-5-2-6-11-25/h1-15,26H,16-23H2,(H,32,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYZQCFYCJCJLMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C3=NC4=C(C=CC=C4OCC(=O)NCCC5=CC=CC=C5)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H33N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.